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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the proper dissolution and handling of Fluo-5N AM
in dimethyl sulfoxide (DMSO). Fluo-5N AM is a cell-permeant fluorescent indicator used for
measuring intracellular calcium concentrations, particularly suited for detecting levels in the
range of 1 uM to 1 mM, which would saturate indicators with higher calcium affinity like Fluo-4.
[1][2][3] Accurate preparation of Fluo-5N AM stock and working solutions is critical for reliable
and reproducible experimental results in applications such as confocal microscopy, flow
cytometry, and microplate-based screening assays.[1][2]

Data Presentation: Quantitative Summary

The following table summarizes the required volumes of high-quality, anhydrous DMSO to
prepare stock solutions of Fluo-5N AM at various concentrations, based on its molecular
weight of 1127.92 g/mol .[1]
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Mass of Fluo- 1 mM Stock 2 mM Stock 5 mM Stock 10 mM Stock
5N, AM Solution Solution Solution Solution

10x50 pg (0.5

mg total) 443.29 pL 221.65 pL 88.66 L 44.33 uL
1 mg 886.59 pL 443.29 pL 177.32 L 88.66 L

5 mg 4.43 mL 2.22 mL 886.59 L 443.29 pL
10 mg 8.87 mL 4.43 mL 1.77 mL 886.59 L

Experimental Protocols
Materials Required

e Fluo-5N, AM (acetoxymethyl ester)

e High-quality, anhydrous Dimethyl Sulfoxide (DMSO)
» Vortex mixer

e Microcentrifuge

» Pipettes and sterile pipette tips

 Sterile microcentrifuge tubes

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of Fluo-5N AM Stock Solution in
DMSO

This protocol outlines the steps to prepare a concentrated stock solution of Fluo-5N AM in
DMSO. A concentration of 2 to 5 mM is recommended for the stock solution.[2][4]

o Equilibration: Allow the vial of Fluo-5N AM powder and the anhydrous DMSO to equilibrate
to room temperature before opening to prevent moisture condensation.
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o Reconstitution: Add the appropriate volume of anhydrous DMSO to the vial of Fluo-5N AM to
achieve the desired concentration (refer to the data table above). For example, to prepare a
2 mM stock solution from 1 mg of Fluo-5N AM, add 443.29 pL of anhydrous DMSO.[5]

» Dissolution: Vortex the solution thoroughly until the Fluo-5N AM is completely dissolved.
Brief centrifugation can help to collect all the solution at the bottom of the vial.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into single-use volumes in tightly sealed vials.[6] Store the aliquots
at -20°C, protected from light and moisture.[5] Under these conditions, the stock solution
should be stable for up to three months.[5]

Protocol 2: Preparation of Fluo-5N AM Working Solution

This protocol describes the dilution of the DMSO stock solution to a final working concentration
for cell loading. The final concentration for cell loading is typically between 2 to 5 uM, but the
optimal concentration should be determined empirically for the specific cell type and
experimental conditions.[5][6]

e Thawing: On the day of the experiment, thaw an aliquot of the Fluo-5N AM DMSO stock
solution to room temperature.[2]

 Dilution: Prepare the working solution by diluting the stock solution into a physiological buffer
of choice, such as Hanks' Balanced Salt Solution with HEPES (HHBS).[2]

 Addition of Pluronic® F-127 (Optional but Recommended): To improve the aqueous solubility
of the AM ester and facilitate cell loading, the non-ionic detergent Pluronic® F-127 can be
added to the working solution at a final concentration of 0.02% to 0.04%.[4][5] This can be
achieved by mixing the Fluo-5N AM DMSO stock with a 20% (w/v) Pluronic® F-127 solution
in DMSO before diluting in the buffer.[7]

» Addition of Probenecid (Optional): If the cells express organic anion transporters, which can
extrude the de-esterified dye, probenecid may be added to the working solution at a final
concentration of 1-2.5 mM to reduce dye leakage.[4][5]

o Final Preparation and Use: Ensure the working solution is well-mixed before adding it to the
cells. The working solution should be used promptly after preparation.
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Visualizations

The following diagrams illustrate the key processes involved in preparing Fluo-5N AM
solutions.
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Caption: Preparation of Fluo-5N AM Stock Solution.
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Caption: Preparation of Fluo-5N AM Working Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Dissolving Fluo-5N AM in DMSO: An Application Note
and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264630/docs#dissolving-fluo-5n-am-in-dmso-an-
application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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